Cas no 2034341-22-3 (3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine)

• Product name: 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
• CAS No: 2034341-22-3
• MF: C₁₈H₁₅Cl₂NO₃
• MW: 364.222603082657
• CID: 5348903

3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine
• (3-(benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)(3,4-dichlorophenyl)methanone
• [3-(1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-(3,4-dichlorophenyl)methanone

• Inchi： 1S/C18H15Cl2NO3/c19-14-3-1-12(7-15(14)20)18(22)21-6-5-13(9-21)11-2-4-16-17(8-11)24-10-23-16/h1-4,7-8,13H,5-6,9-10H2
• InChI Key： SGZDGQBDOYMJGS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N1CCC(C2=CC=C3C(=C2)OCO3)C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 477
• XLogP3: 4.3
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine

Comprehensive Overview of 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine (CAS No. 2034341-22-3)

The compound 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine (CAS No. 2034341-22-3) is a synthetic organic molecule with a unique structural framework. Its chemical name reflects the presence of a benzodioxole moiety linked to a pyrrolidine ring, which is further substituted with a 3,4-dichlorobenzoyl group. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine has surged due to their potential applications in drug discovery. Researchers are increasingly focusing on pyrrolidine derivatives because of their versatility in modulating biological activity. The benzodioxole component, known for its presence in natural products, adds a layer of complexity and potential therapeutic value. This compound's CAS No. 2034341-22-3 is frequently searched in scientific databases, highlighting its relevance in modern chemistry.

One of the key trends in organic chemistry is the exploration of multi-functional scaffolds, and this compound fits perfectly into that narrative. The 3,4-dichlorobenzoyl group, for instance, is often associated with enhanced binding affinity in target proteins, making it a valuable fragment in medicinal chemistry. Users searching for "pyrrolidine-based inhibitors" or "benzodioxole derivatives" will find this compound particularly intriguing due to its structural features and potential applications.

From a synthetic perspective, the preparation of 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine involves multi-step organic reactions, including amide bond formation and ring closure strategies. These methods are widely discussed in academic circles, and the compound's CAS No. 2034341-22-3 often appears in patents and research papers. Its stability under various conditions also makes it a candidate for further derivatization, a topic frequently explored in forums and scientific communities.

The growing interest in sustainable chemistry has also put spotlight on compounds like this. Researchers are investigating greener synthesis routes for heterocyclic frameworks, and the benzodioxole-pyrrolidine hybrid structure offers a promising case study. Questions such as "How to optimize the synthesis of 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine?" or "What are the biological targets of pyrrolidine derivatives?" are commonly encountered in search queries, reflecting the compound's interdisciplinary appeal.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dichlorobenzoyl)pyrrolidine (CAS No. 2034341-22-3) represents a fascinating example of modern organic chemistry's capabilities. Its structural complexity, combined with potential applications in drug development and material science, ensures its continued relevance. As the scientific community delves deeper into heterocyclic chemistry, this compound will likely remain a focal point for innovation and discovery.